4-[4-(5-chloro-2-methoxybenzoyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine

• IUPAC Name: (5-chloro-2-methoxyphenyl)-[4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24ClN5O2/c1-28-17-5-4-15(21)14-16(17)19(27)25-12-10-24(11-13-25)18-6-7-22-20(23-18)26-8-2-3-9-26/h4-7,14H,2-3,8-13H2,1H3
• InChI Key: FUWLDGVWKYBGMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)N2CCN(CC2)C3=NC(=NC=C3)N4CCCC4
• Molecular Formula: C20H24ClN5O2
• Molecular Weight: 401.9 g/mol

Description

4-[4-(5-chloro-2-methoxybenzoyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine is a useful research compound. Its molecular formula is C20H24ClN5O2 and its molecular weight is 401.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 401.1618527 g/mol and the complexity rating of the compound is 525. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

4-[4-(5-chloro-2-methoxybenzoyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine is a compound that can be synthesized through various chemical reactions involving pyrimidine derivatives. For instance, studies have shown the synthesis of related pyrimidine compounds through reactions involving amino substituted benzothiazoles and chloropyridine carboxylic acids, leading to the formation of pyridine derivatives with potential antimicrobial activities (Patel et al., 2011). Similarly, the synthesis of pyrrolo[3,2-d]pyrimidine derivatives from corresponding dimethyluracils by simple treatment with m-chloroperoxybenzoic acid in dichloromethane highlights the chemical versatility of pyrimidine compounds (Majumdar et al., 1998).

Pharmacological Research

Research into pyrimidine compounds has also extended into pharmacological applications. For instance, dialkylaminobenzimidazoles synthesized from substituted benzimidazole-2-sulfonic acids in the presence of secondary amines have shown potential antiarrhythmic, antiaggregation, and antiserotonin activities. Notably, some derivatives exhibited greater NHE-inhibiting activity than zoniporide and greater antiaggregatory activity than acetylsalicylic acid, highlighting the therapeutic potential of pyrimidine derivatives in treating various conditions (Zhukovskaya et al., 2017).

Antimicrobial Activity

The antimicrobial properties of pyrimidine derivatives have been a significant area of research. New compounds synthesized from pyridine derivatives have shown variable and modest activity against bacterial and fungal strains, indicating the potential of pyrimidine compounds in developing new antimicrobial agents (Patel et al., 2011).

Molecular Recognition and Drug Design

The synthesis and study of pyrimidine compounds, such as 4-amino-5-chloro-2,6-dimethylpyrimidinium salts, have provided insights into molecular recognition processes that are crucial for the targeted drug action of pharmaceuticals containing pyrimidine functionalities. These studies highlight the importance of hydrogen bonding in the efficacy of such drugs, offering a pathway for designing more effective therapeutic agents (Rajam et al., 2017).